Cas no 70849-20-6 (D-Threose-13C)

• Product Name: D-Threose-13C
• CAS No: 70849-20-6
• MF: C₄H₈O₄
• MW: 121.096576690674
• CID: 975700
• Update Time: 2025-06-12

D-Threose-13C Chemical and Physical Properties

Names and Identifiers

• d-[1-13c]threose
• D-Threose-13C
• (1-13C)-D-Threose
• < 1-13C> -D-mannose
• < 1-13C> -D-threose
• 415537_ALDRICH
• D-(1-13C)mannose
• D-[1-13C]mannose
• D-< 1-13C> mannose
• D-< 1-13C> threose
• D-Mannose-1-13C

• Inchi： 1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3+,4?/m1/s1/i4+1
• InChI Key： FMAORJIQYMIRHF-GHNFDQGXSA-N
• SMILES： O1C[C@H]([C@@H]([13CH]1O)O)O

Additional information on D-Threose-13C

Comprehensive Analysis of D-Threose-13C (CAS No. 70849-20-6): Applications, Synthesis, and Isotopic Labeling Advancements

D-Threose-13C (CAS No. 70849-20-6) is a 13C-labeled isotopologue of the naturally occurring sugar D-Threose, a four-carbon monosaccharide. This compound has garnered significant attention in metabolic research, NMR spectroscopy, and isotope tracing studies due to its unique structural properties and isotopic enrichment. The incorporation of carbon-13 enables precise tracking of metabolic pathways, making it indispensable in biomedical research and pharmaceutical development.

Recent advancements in stable isotope labeling techniques have propelled the demand for D-Threose-13C, particularly in studies investigating glycan biosynthesis, cell signaling, and cancer metabolism. Researchers leverage its high isotopic purity (>99% 13C) to elucidate complex biochemical mechanisms, such as the pentose phosphate pathway and nucleotide sugar metabolism. Its role in structural biology is equally critical, as it enhances resolution in NMR-based protein-ligand interaction studies.

The synthesis of D-Threose-13C involves enzymatic catalysis or chemical derivatization from 13C-enriched precursors, ensuring minimal isotopic dilution. This process aligns with the growing focus on sustainable chemistry and green synthesis, addressing concerns about environmental impact in isotopic production. Analytical techniques like LC-MS and HPLC are employed to validate its purity, meeting stringent standards for research-grade reagents.

In the context of personalized medicine, D-Threose-13C is explored for its potential in metabolic flux analysis (MFA) to tailor therapies for diabetes and mitochondrial disorders. Its compatibility with high-throughput screening platforms further expands its utility in drug discovery. Additionally, the compound’s stability under physiological conditions makes it ideal for in vivo imaging and tracer kinetics studies.

From an industrial perspective, D-Threose-13C is pivotal in biotechnology for optimizing fermentation processes and enzyme engineering. Its application in food science, particularly in natural sweetener research, reflects broader trends toward health-conscious consumer products. The compound’s versatility also extends to material science, where it aids in designing bio-based polymers with reduced carbon footprints.

Emerging discussions on AI-driven drug design highlight the integration of isotopically labeled compounds like D-Threose-13C into machine learning models for predicting metabolic outcomes. This synergy between wet-lab experiments and computational biology underscores the compound’s relevance in modern life sciences.

For researchers sourcing CAS No. 70849-20-6, key considerations include supplier reliability, batch-to-batch consistency, and compliance with Good Laboratory Practice (GLP). The compound’s niche applications in rare disease research further emphasize the need for custom synthesis services to meet project-specific requirements.

In summary, D-Threose-13C exemplifies the intersection of isotope chemistry and cutting-edge research, addressing critical challenges in healthcare, sustainability, and technology. Its multifaceted applications continue to inspire innovations across disciplines, solidifying its status as a cornerstone reagent in 21st-century science.